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A comprehensive analysis of the efficacy, rainfastness, and absorption of various glyphosate

salt formulations reveals subtle but significant differences in performance. While no single salt

consistently outperforms others across all conditions, this guide provides researchers,

scientists, and agricultural professionals with comparative data to inform formulation selection

and optimization.

Glyphosate, a broad-spectrum systemic herbicide, is formulated as various salts to improve its

handling and efficacy. The most common salt formulations include isopropylamine (IPA),

potassium (K), diammonium (DA), and trimesium. The herbicidal activity is attributed to the

glyphosate acid, but the salt form and accompanying adjuvants can influence its absorption,

translocation, and overall performance.[1][2][3]

Herbicidal Efficacy: A Comparative Overview
The comparative efficacy of different glyphosate salt formulations can be influenced by weed

species, environmental conditions, and the presence of adjuvants.

Studies have shown varied results when comparing the performance of different salts. For

instance, some research indicates that potassium salt formulations may offer faster or more

effective control of certain weed species compared to isopropylamine salt formulations.[1][4][5]

One study observed that a potassium salt formulation provided better control of various

broadleaf and grass weeds at 14, 28, and 56 days after treatment (DAT) compared to an

isopropylamine salt formulation.[1] However, it's important to note that application rates in this

particular study were not identical.[1]
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Conversely, other studies have found no statistically significant differences in the overall weed

control provided by isopropylamine, diammonium, and potassium salts.[6][7][8] For example, a

study evaluating the control of common ragweed, ivyleaf morningglory, pitted morningglory, and

large crabgrass found similar efficacy between isopropylamine and diammonium salts of

glyphosate at various application rates.[1]

The addition of adjuvants, such as ammonium sulfate (AMS), can also play a crucial role in

enhancing the efficacy of all glyphosate formulations, particularly in the presence of hard water

containing antagonistic cations like calcium and magnesium.[1][6][7]

Table 1: Comparative Efficacy of Glyphosate Salt
Formulations on Various Weed Species
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Glyphosate
Salt

Weed Species
Efficacy (%
Control)

Days After
Treatment
(DAT)

Reference

Potassium (K)

Pigweed spp.,

Prickly lettuce,

Common

lambsquarters,

etc.

Significantly

better than IPA

salt (MON

54154)

14, 28, 56 [5]

Isopropylamine

(IPA)

Pigweed spp.,

Prickly lettuce,

Common

lambsquarters,

etc.

- 14, 28, 56 [5]

Diammonium

(DA)

Pigweed spp.,

Prickly lettuce,

Common

lambsquarters,

etc.

No significant

difference with K

salt

14, 28, 56 [5]

Potassium (K)
General weed

population

Slightly better

performance

than IPA salt

3, 7 [4]

Isopropylamine

(IPA)

General weed

population
- 3, 7 [4]

Isopropylamine

(IPA)

Velvetleaf, Giant

foxtail

No significant

difference with

Trimesium salt

Not Specified [1]

Trimesium
Velvetleaf, Giant

foxtail

No significant

difference with

IPA salt

Not Specified [1]

Isopropylamine

(IPA)

Common

ragweed, Ivyleaf

morningglory,

Pitted

Similar to DA salt 25 [1]
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morningglory,

Large crabgrass

Diammonium

(DA)

Common

ragweed, Ivyleaf

morningglory,

Pitted

morningglory,

Large crabgrass

Similar to IPA

salt
25 [1]

Rainfastness: The Impact of Formulation on Wash-
off Resistance
Rainfall shortly after herbicide application can significantly reduce its effectiveness. The ability

of a glyphosate formulation to withstand wash-off is known as rainfastness and is a critical

performance parameter. Modern formulations, often containing built-in adjuvants, have

significantly improved rain-free period requirements.

Older glyphosate formulations typically required a 6 to 12-hour rain-free period to be effective.

[9][10] In contrast, newer formulations that include adjuvants can be rainfast in as little as 30 to

60 minutes.[9][10] The type of adjuvant plays a significant role; for example, organosilicone

adjuvants have been shown to enhance the rainfastness of glyphosate.[11]

One study evaluating the effect of simulated rainfall on different glyphosate formulations found

that the addition of an organosilicone adjuvant provided good control of wild mustard even

when rain occurred 30 minutes after application.[11] Another field study showed that a specific

formulation (Transorb) had reduced efficacy when rain occurred up to six hours after spraying.

[12]

Table 2: Rainfastness of Different Glyphosate
Formulations
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Glyphosate
Formulation

Rain-Free
Period

Efficacy After
Rainfall

Weed Species Reference

Older

Formulations
6 to 12 hours

Reduced efficacy

with earlier

rainfall

General [9][10]

Newer

Formulations

with Adjuvants

30 to 60 minutes
Maintained

efficacy
General [9][10]

Glyphosate +

Organosilicone

Adjuvant

30 minutes Good control Wild Mustard [11]

Transorb

Formulation
Up to 6 hours

Reduced

phytointoxication

symptoms

General [12]

Sulfosate 6 hours Better control General [12]

Absorption and Translocation: The Role of Salts and
Adjuvants
The efficiency of glyphosate is dependent on its absorption into the plant and subsequent

translocation to the site of action. The salt form and the presence of adjuvants can influence

these processes.

Some studies suggest that the salt portion of the formulation can facilitate greater absorption

through more effective penetration of the leaf cuticle.[1] For instance, in pitted morningglory,

higher foliar absorption was observed with a diammonium (DA) formulation compared to an

isopropylamine (IPA) formulation 6 hours after treatment.[1] Furthermore, glyphosate

translocation to the roots was 27% higher with the DA salt formulation in the same study.[1]

However, other research has found no significant differences in the absorption and

translocation of different glyphosate salts, such as isopropylamine and trimethylsulfonium,

attributing the lack of difference to the equal acid equivalent in the formulations.[1]
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Adjuvants, particularly surfactants, are well-documented to enhance herbicide diffusion across

the plant cuticle, thereby improving uptake.[1] The addition of ammonium sulfate can also

improve glyphosate activity, especially when weeds are under water stress.[1]

Experimental Protocols
To ensure the reproducibility and validity of performance evaluation studies, detailed

experimental methodologies are crucial. Below are examples of typical experimental protocols

cited in the literature.

Herbicidal Efficacy Trial Protocol
A typical field study to evaluate the efficacy of different glyphosate formulations involves a

randomized complete block design with multiple replications.[5]

Experimental Design: Randomized complete block design with four replications.

Plot Size: Individual treatment plots of a defined size (e.g., 6' x 10').[5]

Weed Species: Conducted in an area with a natural and diverse population of weeds.[5]

Herbicide Application: Applied using a calibrated sprayer (e.g., CO2 pressurized sprayer with

flat fan nozzles) at a specified volume (e.g., 80 GPA).[5]

Evaluation: Weed control is visually rated on a scale of 0-100% at multiple time points after

treatment (e.g., 3, 5, 7, 14, 28, and 56 DAT).[5]

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine

significant differences between treatments.

Rainfastness Study Protocol
Rainfastness studies often utilize a rainfall simulator to control the timing and intensity of

precipitation.

Experimental Design: Factorial design with factors such as herbicide formulation, application

rate, and time interval between application and rainfall.[12]
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Plant Material: Uniformly grown weed species at a specific growth stage.

Herbicide Application: Applied as described in the efficacy trial protocol.

Simulated Rainfall: A rainfall simulator is used to apply a known amount of precipitation (e.g.,

18-19 mm in one hour) at predetermined intervals after herbicide application (e.g., 1, 2, 4, 6,

and >48 hours).[12]

Evaluation: Plant response (e.g., phytointoxication symptoms, biomass reduction) is

assessed at various time points after treatment.

Statistical Analysis: Data are analyzed to determine the interaction between herbicide

formulation and the rain-free period.

Visualizing the Process
To better understand the key stages in evaluating glyphosate performance, the following

diagrams illustrate the experimental workflow and the factors influencing efficacy.
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Application

Evaluation

Analysis

Select Glyphosate Formulations

Apply TreatmentsPrepare Weed Species
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Caption: Experimental workflow for glyphosate performance evaluation.
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Caption: Key factors influencing glyphosate efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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